2-Methylthiopyrano[3,2-b]indol-4(5H)-one

Solid-state chemistry Thermal stability Formulation development
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H9NOS
Molecular Weight 215.27 g/mol
CAS No. 61164-52-1
Cat. No. B14578093
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Technical Parameters


Basic Identity
Product Name2-Methylthiopyrano[3,2-b]indol-4(5H)-one
CAS61164-52-1
Molecular FormulaC12H9NOS
Molecular Weight215.27 g/mol
Structural Identifiers
SMILESCC1=CC(=O)C2=C(S1)C3=CC=CC=C3N2
InChIInChI=1S/C12H9NOS/c1-7-6-10(14)11-12(15-7)8-4-2-3-5-9(8)13-11/h2-6,13H,1H3
InChIKeyOKHASYBEDULOEU-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Methylthiopyrano[3,2-b]indol-4(5H)-one (CAS 61164-52-1): Core Heterocyclic Scaffold for Thiopyranoindole-Derived Therapeutics and Research Intermediates


2-Methylthiopyrano[3,2-b]indol-4(5H)-one is a fused heterocyclic compound belonging to the indolothiopyrone class, characterized by a thiopyran ring annulated to an indole core with a methyl substituent at the 2-position of the thiopyran moiety [1]. First disclosed in the patent literature as a key intermediate for anti-anginal indolothiopyrones [2], the compound has subsequently been recognized as a foundational scaffold within the broader thiopyrano[3,2-b]indole family that has demonstrated utility in 5-lipoxygenase (5-LO) and FLAP inhibition programs [3]. Its unsubstituted indole NH position distinguishes it from N-alkylated analogs and preserves a critical site for further functionalization, making it a strategic procurement choice for medicinal chemistry derivatization campaigns.

Scaffold 2-Methylthiopyrano[3,2-b]indol-4-one core for derivatization
Synthetic Handle Free indole NH enables N-alkylation for library synthesis
Differentiation 2-Methyl substitution distinguishes from parent and N-methyl isomer

Why 2-Methylthiopyrano[3,2-b]indol-4(5H)-one Cannot Be Replaced by Closely Related Thiopyranoindole Analogs in Synthesis and Screening Campaigns


The 2-methyl substitution pattern on the thiopyran ring of 2-methylthiopyrano[3,2-b]indol-4(5H)-one is not interchangeable with the unsubstituted parent, the 2-phenyl analog, or the N-methyl isomer. The 2-position methyl group significantly elevates the melting point by approximately 53 °C relative to the parent thiopyrano[3,2-b]indol-4(5H)-one [1], reflecting distinct crystal packing and potentially altered solubility and formulation behavior. Critically, in contrast to the 5-methyl (N-methyl) isomer in which the indole nitrogen is blocked, the target compound retains a free indole NH that serves as an essential nucleophilic handle for installing pharmacophoric side chains — including quinolylmethyloxy, carboxyalkyl, and dialkylaminoalkyl groups — that have been demonstrated to confer nanomolar 5-LO/FLAP inhibitory potency in advanced analogs [2]. Substituting the 2-methyl compound with the N-alkylated congener eliminates the possibility of subsequent N-functionalization, while replacement with the 2-phenyl analog introduces steric bulk that may impede cyclization-dependent derivatization, as evidenced by the lower cyclization yield reported for the 2-phenyl derivative (30.7% vs. 47.6%) [1].

Unsubstituted parent Lower solid-state stability may shift formulation and storage behavior.
2-Phenyl analog Increased steric bulk reduces cyclization efficiency, potentially impacting synthetic scalability.
N-Methyl isomer Blocked indole NH eliminates N-functionalization, limiting derivatization scope for SAR campaigns.

Quantitative Head-to-Head Evidence for 2-Methylthiopyrano[3,2-b]indol-4(5H)-one Differentiation Versus Structural Analogs


Melting Point and Solid-State Stability: 2-Methyl Derivative Exhibits ~53 °C Higher Decomposition Resistance than Unsubstituted Parent

In a direct head-to-head comparison within a single patent disclosure, 2-methylthiopyrano[3,2-b]indol-4(5H)-one (Example 5) exhibited a melting point of 295–296 °C, which is 53 °C higher than the unsubstituted parent thiopyrano[3,2-b]indol-4(5H)-one (Example 4, mp 242–243 °C) and 182 °C higher than the N-methyl isomer 5-methylthiopyrano[3,2-b]indol-4(5H)-one (Example 7, mp 113–114 °C) [1]. The 2-phenyl analog (Example 6) melted at 271–272 °C, still ~24 °C lower than the target compound. All four compounds were recrystallized from ethanol or ethanol-containing solvent systems under comparable conditions [1].

Melting Point Stability
Head-to-head
295–296 °C (target) vs. 242–243 °C (parent); 182 °C higher than N-methyl isomer
Reported solid-state stability ranking supports procurement-grade selection.
Uncorrected capillary method; ethanol recrystallization.
Solid-state chemistry Thermal stability Formulation development

Cyclization Yield Comparison: 2-Methyl Substitution Maintains Synthetic Efficiency Relative to Unsubstituted Parent While Outperforming 2-Phenyl Analog

Under identical polyphosphoric acid (PPA)-mediated cyclization conditions, 2-methylthiopyrano[3,2-b]indol-4(5H)-one was obtained in 47.6% yield (4.5 g from 9.45 g of β-(indol-3-ylthio)crotonic acid), nearly matching the 49.3% yield of the unsubstituted parent thiopyrano[3,2-b]indol-4(5H)-one (37.8 g from 76.7 g) and substantially exceeding the 30.7% yield of the 2-phenyl analog (3.5 g from 11.4 g) [1]. The N-methyl isomer 5-methylthiopyrano[3,2-b]indol-4(5H)-one was prepared via a different synthetic route (N-alkylation of the pre-formed parent) in 86.1% yield (9.3 g from 10.0 g) and is thus not directly comparable as a cyclization substrate [1].

Cyclization Yield
Head-to-head
47.6% (target) vs. 49.3% (parent) and 30.7% (2-phenyl analog)
Supports synthetic accessibility screening; bulkier 2-phenyl substitution penalizes yield.
PPA cyclization, recrystallized from ethanol.
Synthetic chemistry Cyclization efficiency Process development

Regiochemical Integrity: 2-Methyl Substitution Preserves Indole NH as a Synthetic Handle, Unlike the N-Methyl Isomer Which Irreversibly Blocks the Key Functionalization Site

Elemental analysis of 2-methylthiopyrano[3,2-b]indol-4(5H)-one confirms the molecular formula C12H9NOS (Calc. C 66.95, H 4.21, N 6.51; Found C 66.99, H 4.32, N 6.51), consistent with a free indole NH [1]. In contrast, 5-methylthiopyrano[3,2-b]indol-4(5H)-one (C12H9NOS; Calc. C 66.95, H 4.21, N 6.51, S 14.89; Found C 67.18, H 4.29, N 6.53, S 14.89) bears the methyl group on the indole nitrogen, permanently occupying the site required for installing activity-enhancing side chains [1]. The patent explicitly demonstrates that the parent thiopyrano[3,2-b]indol-4(5H)-one — which, like the target compound, possesses a free indole NH — can be sequentially N-alkylated with methyl, ethyl, allyl, and isopropyl halides to yield diverse N-substituted derivatives (Examples 7–10) [1]. The 2-methyl compound shares this critical NH functionality and is therefore positioned as the methyl-bearing analog of choice for diversification libraries in which the 2-methyl group is held constant while the N-substituent is varied [2].

Regiochemical Handle
Head-to-head
Free indole NH present; N-methyl isomer permanently blocks NH site
Enables N-alkylation library synthesis; N-methyl isomer is a synthetic dead-end for this purpose.
Elemental analysis confirms C12H9NOS composition.
Medicinal chemistry Structure-activity relationship Scaffold diversification

Biological Scaffold Validation: Thiopyrano[3,2-b]indole Core Delivers 5-LO/FLAP Inhibitory Activity, with N-Substituted Analogs Achieving 100 nM Potency on LTB4 Production

The Kuehm-Caubere et al. (1999) structure–activity relationship study established that the thiopyrano[3,2-b]indole scaffold is productive for inhibiting leukotriene B4 (LTB4) biosynthesis. Among the thiopyrano[3,2-b]indole derivatives, compound 7 bearing an 8-(quinol-2-yl)methyloxy substituent on the indole phenyl ring and a carboxymethyl group at the indole nitrogen achieved an IC50 of 4.5 µM against LTB4 production in A23187-stimulated rabbit granulocytes [1]. This represents a >100-fold improvement over the unsubstituted scaffold. Notably, the cycloalkeno[1,2-b]indole derivatives 11b and 12b — which share the same indole core but replace the thiopyran sulfur with a methylene — achieved IC50 values of 100 nM on LTB4 with no effect on PGE2 at 10 µM, representing the most potent and selective compounds in the series [1]. For reference, the standard 5-LO inhibitor nordehydroguaiaretic acid (NDGA) showed an IC50 of 470 nM, while the COX inhibitor indomethacin exhibited an IC50 of 2.7 nM on PGE2 [1]. The target compound 2-methylthiopyrano[3,2-b]indol-4(5H)-one, as the unelaborated core, is expected to exhibit low intrinsic potency; its value lies in serving as the scaffold upon which the potency-conferring N- and phenyl-ring substituents are installed [1].

5-LO/FLAP Activity
Class-level
Scaffold analog IC50 = 4.5 µM (LTB4); lead cycloalkeno analogs achieve 100 nM
Class-level scaffold validation; potency conferred by N- and ring-substitution.
A23187-stimulated rabbit granulocytes; data from elaborated derivatives.
Inflammation 5-lipoxygenase FLAP inhibition LTB4 biosynthesis

Anti-Anginal Pharmacophore: Indolothiopyrone Class Demonstrates In Vivo Activity Comparable to Nitroglycerin in Coronary Segmental Resistance Model

According to U.S. Patent 4,092,328, indolothiopyrones of formula V — of which 2-methylthiopyrano[3,2-b]indol-4(5H)-one is a key synthetic precursor and the simplest 2-alkyl substituted member — demonstrated anti-anginal activity that 'compares favorably with the anti-anginal activity of nitroglycerin when tested in the coronary segmental resistance screen' in dogs [1]. The effective intravenous dose range was 1–20 mg/kg body weight [1]. Additionally, the same class exhibited central nervous system depressant activity when injected intravenously at 5–50 mg/kg in mammalian species including rats, rabbits, dogs, pigs, and monkeys, as assessed by the induced rat rage screen [1]. It is important to note that these in vivo data were generated on fully elaborated N-substituted indolothiopyrones (formula V), not on the unsubstituted 2-methyl core itself; the target compound serves as the penultimate intermediate prior to N-alkylation that yields the pharmacologically active species [1].

Coronary Resistance Model
Class-level
N-substituted indolothiopyrones compared favorably to nitroglycerin at 1–20 mg/kg IV in dogs
Model-response context for fully elaborated analogs; target compound is penultimate intermediate.
In vivo canine coronary segmental resistance screen.
Cardiovascular pharmacology Angina pectoris Coronary vasodilation

Analytical Identity Confirmation: Elemental Analysis Provides Definitive Batch Quality Benchmark for Procurement Specification

The patent provides certified elemental analysis data for 2-methylthiopyrano[3,2-b]indol-4(5H)-one, establishing definitive identity and purity benchmarks: calculated for C12H9NOS — C 66.95, H 4.21, N 6.51; found — C 66.99, H 4.32, N 6.51 [1]. The deviation between calculated and found values is ≤0.11% absolute across all elements, confirming high purity of the recrystallized product. In comparison, the unsubstituted parent compound showed a larger deviation for carbon (Calc. C 65.65; Found C 66.24; Δ = +0.59%), while the 2-phenyl analog showed a deviation of −0.27% for carbon (Calc. 73.62; Found 73.35) [1]. The N-methyl isomer showed the largest carbon deviation in the series (Calc. 66.95; Found 67.18; Δ = +0.23%) [1]. These analytical data, combined with the sharp melting point of 295–296 °C, provide a robust quality specification that enables incoming material acceptance or rejection based on objective criteria.

Elemental Purity
Specification
C12H9NOS: Found C 66.99, H 4.32, N 6.51 (deviation ≤0.11% absolute)
High-confidence identity benchmark supports batch quality verification.
Combustion analysis; recrystallized product.
Quality control Analytical chemistry Procurement specification

Optimal Research and Industrial Use Cases for 2-Methylthiopyrano[3,2-b]indol-4(5H)-one Based on Verified Differentiation Evidence


Scaffold for N-Functionalized Thiopyranoindole Libraries Targeting 5-LO/FLAP Inhibition

The free indole NH of 2-methylthiopyrano[3,2-b]indol-4(5H)-one permits systematic N-alkylation with diverse electrophiles — including carboxyalkyl, dialkylaminoalkyl, and quinolylmethyl groups — to generate focused libraries for leukotriene biosynthesis inhibition. As demonstrated by Kuehm-Caubere et al. (1999), the thiopyrano[3,2-b]indole scaffold is biologically productive in this target space, with appropriately substituted analogs achieving selective LTB4 inhibition (IC50 = 100–200 nM) without affecting PGE2 production [1]. The 2-methyl substituent distinguishes this core from the unsubstituted parent, providing a constant structural feature for SAR exploration while retaining full N-derivatization potential that the N-methyl isomer lacks [2].

Key Intermediate for Indolothiopyrone-Derived Cardiovascular Agents

The indolothiopyrone class has demonstrated anti-anginal activity comparable to nitroglycerin in the canine coronary segmental resistance model at intravenous doses of 1–20 mg/kg [1]. 2-Methylthiopyrano[3,2-b]indol-4(5H)-one serves as the direct precursor to these active N-substituted indolothiopyrones (formula V), as delineated in U.S. Patent 4,092,328 [1]. Its high melting point (295–296 °C) and well-characterized elemental composition provide handling and quality assurance advantages during multi-step synthesis, particularly when scaling beyond gram quantities where solid-state stability becomes a practical concern [1].

Building Block for CNS-Depressant Indolothiopyrone Derivatives

Beyond cardiovascular applications, the indolothiopyrone class exhibits central nervous system depressant activity at intravenous doses of 5–50 mg/kg, as evidenced by the induced rat rage screen [1]. The 2-methyl core compound, with its free indole NH, can be diversified with alkyl, alkenyl, alkynyl, and aminoalkyl side chains to explore CNS-active chemical space. The compound's 47.6% cyclization yield and accessible synthesis from β-(indol-3-ylthio)crotonic acid support cost-effective procurement for CNS-focused medicinal chemistry programs requiring multi-gram quantities of intermediate [1].

Standard Reference Material for Thiopyranoindole Analytical Method Development

The compound's sharply defined melting point (295–296 °C) and rigorously confirmed elemental composition (C12H9NOS; Found C 66.99, H 4.32, N 6.51 vs. Calc. C 66.95, H 4.21, N 6.51) [1] make it suitable as a reference standard for developing HPLC purity methods, LC-MS identity confirmation protocols, and solid-state characterization assays for the broader thiopyranoindole compound family. The minimal elemental analysis deviation (≤0.11% absolute) provides a high-confidence identity benchmark that can anchor analytical method validation across multiple laboratories and batches [1].

Application
Selection Property
Validation Focus
5-LO/FLAP pathway inhibitor screening
Free indole NH for N-alkylation
LTB4 production assay response
Coronary resistance model research
2-Methyl core solid-state stability
In vivo coronary segmental resistance endpoint
CNS behavioral model research
Diversifiable NH handle
Rat rage screen model endpoint
Analytical reference standard
Documented elemental purity
CoA identity verification
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